Cas no 2361584-10-1 (tert-butyl (3S)-3-2-(N-methylprop-2-enamido)acetamidoazepane-1-carboxylate)

• Product Name: tert-butyl (3S)-3-2-(N-methylprop-2-enamido)acetamidoazepane-1-carboxylate
• CAS No: 2361584-10-1
• MF: C₁₇H₂₉N₃O₄
• MW: 339.429864645004
• CID: 6352685
• PubChem ID: 145905471
• Update Time: 2025-05-21

tert-butyl (3S)-3-2-(N-methylprop-2-enamido)acetamidoazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (3S)-3-2-(N-methylprop-2-enamido)acetamidoazepane-1-carboxylate
• 2361584-10-1
• tert-butyl (3S)-3-[2-(N-methylprop-2-enamido)acetamido]azepane-1-carboxylate
• EN300-26575830
• Z3209902139
• Tert-butyl (3S)-3-[[2-[methyl(prop-2-enoyl)amino]acetyl]amino]azepane-1-carboxylate

• Inchi： 1S/C17H29N3O4/c1-6-15(22)19(5)12-14(21)18-13-9-7-8-10-20(11-13)16(23)24-17(2,3)4/h6,13H,1,7-12H2,2-5H3,(H,18,21)/t13-/m0/s1
• InChI Key： ISLZMDFKYUVGOC-ZDUSSCGKSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC[C@@H](C1)NC(CN(C(C=C)=O)C)=O)=O

Computed Properties

• Exact Mass: 339.21580641g/mol
• Monoisotopic Mass: 339.21580641g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 79Ų

Additional information on tert-butyl (3S)-3-2-(N-methylprop-2-enamido)acetamidoazepane-1-carboxylate

tert-butyl (3S)-3-2-(N-methylprop-2-enamido)acetamidoazepane-1-carboxylate: A Comprehensive Overview

The compound with CAS No. 2361584-10-1, known as tert-butyl (3S)-3-2-(N-methylprop-2-enamido)acetamidoazepane-1-carboxylate, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its intricate structure, which includes a tert-butyl group, an azepane ring, and an N-methylprop-2-enamido substituent. The stereochemistry at the 3S position adds another layer of complexity, making this molecule a fascinating subject for both academic and industrial research.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel therapeutic agents. The azepane ring system, a seven-membered cyclic amine, is known for its versatility in accommodating various substituents while maintaining structural stability. This makes it an attractive scaffold for designing bioactive molecules. The N-methylprop-2-enamido group, on the other hand, introduces additional functional diversity, enabling interactions with biological targets such as enzymes or receptors.

One of the key areas of research involving this compound is its role in enzyme inhibition. Scientists have explored its ability to inhibit specific enzymes involved in metabolic pathways, which could lead to the development of treatments for conditions such as cancer or neurodegenerative diseases. The stereochemistry at the 3S position plays a crucial role in determining the molecule's binding affinity and selectivity, making it a critical factor in drug design.

In terms of synthesis, tert-butyl (3S)-3-2-(N-methylprop-2-enamido)acetamidoazepane-1-carboxylate is typically prepared through a multi-step process involving advanced organic synthesis techniques. The use of chiral resolution methods ensures the correct stereochemistry at the 3S position, which is essential for achieving the desired biological activity. Researchers have also investigated alternative synthetic routes to improve yield and efficiency, contributing to the scalability of this compound for large-scale production.

The pharmacokinetic properties of this compound have been extensively studied to evaluate its potential as a drug candidate. Studies indicate that it exhibits favorable absorption and distribution profiles, which are critical for effective drug delivery. Additionally, its metabolic stability has been assessed to ensure minimal adverse effects and prolonged efficacy in vivo.

Another area of interest is the application of this compound in materials science. Its unique structural features make it a candidate for developing advanced materials with tailored properties, such as self-healing polymers or stimuli-responsive systems. Researchers are exploring how the interplay between the tert-butyl group and the azepane ring can be leveraged to create materials with enhanced mechanical or thermal stability.

From an environmental perspective, there is growing interest in understanding the biodegradation pathways of tert-butyl (3S)-3-2-(N-methylprop-2-enamido)acetamidoazepane-1-carboxylate. Ensuring that this compound can be safely integrated into industrial processes while minimizing its environmental footprint is a priority for sustainable chemistry practices.

In conclusion, tert-butyl (3S)-3-2-(N-methylprop-2-enamido)acetamidoazepane-1-carboxylate represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its complex structure and unique properties continue to inspire innovative research directions, positioning it as a key player in both academic and industrial settings.